Methyl 6-(phenylsulfinyl)imidazo[1,2-a]pyridine-2-carbamate

• CAS RN: 64064-54-6
• Molecular Formula: C15H13N3O3S
• Molecular Weight: 315.3 g/mol
• IUPAC Name: methyl N-[6-(benzenesulfinyl)imidazo[1,2-a]pyridin-2-yl]carbamate
• InChI: InChI=1S/C15H13N3O3S/c1-21-15(19)17-13-10-18-9-12(7-8-14(18)16-13)22(20)11-5-3-2-4-6-11/h2-10H,1H3,(H,17,19)
• InChI Key: IILMIZOAZZNMIV-UHFFFAOYSA-N
• SMILES: COC(=O)NC1=CN2C=C(C=CC2=N1)S(=O)C3=CC=CC=C3
• synonyms: methyl 6-(phenylsulfinyl)imidazo(1,2-a)pyridine-2- carbamate

Description

Methyl 6-(phenylsulfinyl)imidazo[1,2-a]pyridine-2-carbamate, also known as Methyl 6-(phenylsulfinyl)imidazo[1,2-a]pyridine-2-carbamate, is a useful research compound. Its molecular formula is C15H13N3O3S and its molecular weight is 315.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Alternatively, 0.599 g. (0.002 mole) of the product of Example 3 is combined with 0.406 g. (0.002 moles) of metachloroperbenzoic acid (85%) in 300 ml. of methylene chloride and stirred at room temperature overnight. The solution is washed with saturated aqueous sodium bicarbonate and evaporated to dryness affording 0.75 g. of crude product which is recrystallized from methylene chloride affording 2-(methoxycarbonylamino) 6-(phenylsulfinyl) imidazo [1,2-a] pyridine m.p. 247°-248° C.